Cas no 1806790-88-4 (4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile)

• Product Name: 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile
• CAS No: 1806790-88-4
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4856682
• Update Time: 2025-10-30

4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H9F2N3/c1-5-4-14-8(9(10)11)6(2-3-12)7(5)13/h4,9H,2H2,1H3,(H2,13,14)
• InChI Key： FVYHTSNTDGMIAB-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C(C)=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile (CAS No. 1806790-88-4)

4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile (CAS No. 1806790-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its unique difluoromethyl and acetonitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with strategic substitutions, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile for its potential role in developing kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and precision medicine. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and membrane permeability—critical factors in drug design.

The synthesis of CAS No. 1806790-88-4 typically involves multi-step organic reactions, including nucleophilic substitution and cyanation processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. With the rise of AI-driven drug discovery, this compound has also been explored in virtual screening libraries, highlighting its relevance in modern computational chemistry.

From an industrial perspective, 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and reduce reliance on hazardous reagents, addressing the pharmaceutical industry's push toward environmentally friendly practices. This aligns with broader trends like ESG (Environmental, Social, and Governance) compliance, which investors and regulators increasingly prioritize.

In agrochemical applications, the compound's pyridine-acetonitrile scaffold shows promise for designing novel pesticides and herbicides, particularly as resistance to existing products grows. Its mechanism of action, often involving enzyme inhibition, is a hot topic in pest control research. Notably, the difluoromethyl moiety can enhance binding affinity to target proteins, a feature leveraged in next-generation crop protection agents.

For researchers sourcing CAS No. 1806790-88-4, quality parameters like HPLC purity and residual solvent levels are critical. Suppliers frequently provide certificates of analysis (CoA) to meet stringent regulatory standards, especially for GMP-grade materials. The compound's stability under various storage conditions (e.g., temperature sensitivity) is another frequently searched topic, reflecting practical concerns in laboratory handling.

Emerging studies also explore the compound's potential in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-withdrawing cyano group and aromatic system contribute to tunable electronic properties, relevant for optoelectronic devices. This multidisciplinary applicability underscores why 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile remains a compound of interest across scientific communities.

As the scientific landscape evolves, discussions around patent landscapes and intellectual property related to this compound have intensified. Companies are actively filing patents for novel derivatives, driven by competitive markets in oncology and central nervous system (CNS) therapeutics. This legal dimension adds another layer to its commercial significance.

In summary, 4-Amino-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile (CAS No. 1806790-88-4) exemplifies the intersection of medicinal chemistry, sustainability, and advanced materials. Its structural features and diverse applications ensure its continued relevance in both academic and industrial settings, making it a compelling subject for ongoing research and development.